Cas no 1823810-98-5 (tert-Butyl N-[2-(3-formylpyrrolidin-1-yl)-2-oxoethyl]carbamate)

• Product Name: tert-Butyl N-[2-(3-formylpyrrolidin-1-yl)-2-oxoethyl]carbamate
• CAS No: 1823810-98-5
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 5747378
• PubChem ID: 86775868
• Update Time: 2025-05-19

tert-Butyl N-[2-(3-formylpyrrolidin-1-yl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1823810-98-5
• tert-Butyl N-[2-(3-formylpyrrolidin-1-yl)-2-oxoethyl]carbamate
• EN300-183945
• tert-ButylN-[2-(3-formylpyrrolidin-1-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C12H20N2O4/c1-12(2,3)18-11(17)13-6-10(16)14-5-4-9(7-14)8-15/h8-9H,4-7H2,1-3H3,(H,13,17)
• InChI Key： UODFVALHSIQXCD-UHFFFAOYSA-N
• SMILES： O(C(NCC(N1CCC(C=O)C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.7Ų

Additional information on tert-Butyl N-[2-(3-formylpyrrolidin-1-yl)-2-oxoethyl]carbamate

tert-Butyl N-[2-(3-formylpyrrolidin-1-yl)-2-oxoethyl]carbamate: A Comprehensive Overview

tert-Butyl N-[2-(3-formylpyrrolidin-1-yl)-2-oxoethyl]carbamate (CAS No: 1823810-98-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and potential for functionalization in diverse chemical reactions. Recent studies have highlighted its role in drug delivery systems and as a precursor for advanced materials.

The chemical structure of tert-butyl N-[2-(3-formylpyrrolidin-1-yl)-2-oxoethyl]carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a 3-formylpyrrolidine ring. This arrangement provides the compound with both rigidity and flexibility, making it suitable for a wide range of applications. The presence of the formyl group on the pyrrolidine ring introduces additional reactivity, enabling further functionalization and modification.

Recent research has focused on the synthesis and characterization of this compound, particularly its role in the development of bioactive molecules. For instance, studies have demonstrated its potential as a building block for peptide-based drugs, where the carbamate group serves as a protective moiety during synthesis. Additionally, the compound has been explored for its ability to form stable conjugates with other biomolecules, enhancing their stability and bioavailability.

In terms of synthesis, tert-butyl N-[2-(3-formylpyrrolidin-1-yl)-2-oxoethyl]carbamate can be prepared through various routes, including nucleophilic substitution and condensation reactions. These methods leverage the reactivity of the carbamate group and the formyl pyrrolidine moiety to achieve high yields and purity. The choice of synthetic pathway depends on the desired scale of production and the specific application of the compound.

The application of this compound extends beyond pharmaceuticals; it has also been utilized in agrochemicals as a precursor for herbicides and insecticides. Its ability to undergo selective chemical transformations makes it an ideal candidate for designing environmentally friendly agricultural chemicals with enhanced efficacy.

From a toxicological perspective, tert-butyl N-[2-(3-formylpyrrolidin-1-yl)-2-oxoethyl]carbamate has been evaluated for its safety profile in preclinical studies. These studies indicate that the compound exhibits low toxicity at therapeutic doses, making it suitable for use in drug development programs. However, further research is required to fully understand its long-term effects and potential interactions with other biological systems.

In conclusion, tert-butyl N-[2-(3-formylpyrrolidin-1-yl)-2-oxoethyl]carbamate (CAS No: 1823810-98) is a promising compound with diverse applications across multiple industries. Its unique chemical properties and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new functionalities and applications for this compound, its significance in scientific and industrial contexts is expected to grow further.